Cas no 2755723-56-7 ((3-Bromo-5-isopropoxyphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane
• CAS No: 2755723-56-7
• MF: C₁₀H₁₃BrOS
• MW: 261.18
• CID: 5080975
• Update Time: 2026-03-01

(3-Bromo-5-isopropoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane

• Inchi： 1S/C10H13BrOS/c1-7(2)12-9-4-8(11)5-10(6-9)13-3/h4-7H,1-3H3
• InChI Key： CJURJMLJGPQJAO-UHFFFAOYSA-N
• SMILES： C1C(Br)=CC(=CC=1SC)OC(C)C

Additional information on (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane

Introduction to (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane (CAS No. 2755723-56-7)

Compound with the chemical name (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane and the CAS number 2755723-56-7 represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention due to its potential applications in various chemical and biological contexts. The presence of both bromine and isopropoxy substituents on the phenyl ring, combined with the methyl sulfide moiety, endows it with distinct reactivity and interaction capabilities that make it a subject of intense interest among researchers.

The structural composition of (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane involves a benzene ring substituted at the 3-position with a bromine atom and at the 5-position with an isopropoxy group. This arrangement creates a molecule with both electron-withdrawing and electron-donating effects, which can influence its interactions with other molecules. The methyl sulfide group, on the other hand, provides a site for sulfur-based reactions, including nucleophilic substitution and coordination chemistry, which are pivotal in drug design and synthesis.

In recent years, there has been a growing interest in sulfur-containing heterocycles and their derivatives due to their broad spectrum of biological activities. The compound (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane is no exception and has been explored for its potential in various pharmacological applications. Studies have indicated that such molecules can exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. These properties are attributed to the ability of sulfur-containing compounds to interact with biological targets in unique ways, often leading to novel therapeutic interventions.

The bromine substituent in (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane also plays a crucial role in its reactivity. Bromine is known to be a versatile handle in organic synthesis, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are fundamental in constructing complex molecular architectures, which are often required in the development of new drugs. The isopropoxy group contributes to the steric environment around the benzene ring, influencing both electronic properties and physical interactions with other molecules.

One of the most compelling aspects of (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with enhanced biological activity. For instance, modifications at the sulfur position or further substitutions on the phenyl ring have led to compounds with improved efficacy in preclinical models. These findings underscore the importance of this molecule as a scaffold for drug discovery efforts.

The synthesis of (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of an appropriate phenol derivative followed by etherification to introduce the isopropoxy group. Subsequent thiolation reactions then yield the desired product. This synthetic route not only demonstrates the versatility of this compound but also provides insights into potential strategies for scaling up production for industrial applications.

In addition to its pharmaceutical relevance, (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane has been explored in materials science research. Its unique electronic properties make it a candidate for applications in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic devices. The interplay between steric hindrance provided by the isopropoxy group and electronic effects from bromine substitution can lead to tailored optoelectronic behaviors, making this compound an intriguing material for further investigation.

The ongoing research into (3-Bromo-5-isopropoxyphenyl)(methyl)sulfane underscores its significance as both a chemical entity and a potential therapeutic agent. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in advancing scientific knowledge and developing innovative solutions across multiple disciplines.